Antimony trichloride

Catalog No.
S570131
CAS No.
10025-91-9
M.F
Cl3Sb
M. Wt
228.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Antimony trichloride

CAS Number

10025-91-9

Product Name

Antimony trichloride

IUPAC Name

antimony(3+);trichloride

Molecular Formula

Cl3Sb

Molecular Weight

228.11 g/mol

InChI

InChI=1S/3ClH.Sb/h3*1H;/q;;;+3/p-3

InChI Key

FAPDDOBMIUGHIN-UHFFFAOYSA-K

SMILES

Cl[Sb](Cl)Cl

solubility

In water, 987 g/100 g water at 25 °C
Soluble in acid, ethanol, benzene, acetone
Soluble in alcohol, chloroform (about 22%), benzene, acetone, carbon disulfide, dioxane, carbon tetrachloride (1.1 molar), ether
Insoluble in pyridine, quinoline, other organic bases
1 gram dissolves in 10.1 mL water at 25 °C. ... Considerably more soluble in HCl
Solubility in water, g/100ml at 25 °C: 10

Synonyms

antimony trichloride

Canonical SMILES

[Cl-].[Cl-].[Cl-].[Sb+3]

The exact mass of the compound Antimony trichloride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as in water, 987 g/100 g water at 25 °csoluble in acid, ethanol, benzene, acetonesoluble in alcohol, chloroform (about 22%), benzene, acetone, carbon disulfide, dioxane, carbon tetrachloride (1.1 molar), etherinsoluble in pyridine, quinoline, other organic bases1 gram dissolves in 10.1 ml water at 25 °c. ... considerably more soluble in hclsolubility in water, g/100ml at 25 °c: 10. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Acids - Acids, Noncarboxylic - Hydrochloric Acid - Chlorides - Supplementary Records. It belongs to the ontological category of inorganic chloride in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fire Hazards -> Corrosives, Reactive - 1st degree. However, this does not mean our product can be used or applied in the same or a similar way.

Antimony trichloride (SbCl3), commonly known as butter of antimony, is a soft, colorless solid and a highly versatile Group 15 metal halide [1]. Functioning primarily as a mild Lewis acid and a highly soluble antimony precursor, it is widely utilized in organic synthesis, the production of flame retardants, and the fabrication of advanced semiconductor and battery materials [2]. Unlike its fully oxidized or pentavalent counterparts, SbCl3 offers a unique balance of moderate reactivity, non-oxidizing behavior, and excellent solubility in a wide range of organic solvents, including dichloromethane, chloroform, and tetrahydrofuran [1]. These baseline properties make it an essential procurement choice for processes requiring homogeneous liquid-phase reactions, precise stoichiometric solid-state mixing, or chemoselective catalysis without the harsh conditions associated with stronger, liquid Lewis acids.

Research & Procurement Fit

Lewis acid catalysis
Supports organic synthesis and phosphorylation workflow
Chlorinating agent
Relevant for synthetic transformations requiring Cl⁻ transfer
Electrochemical precursor
Defined redox couple supports electrodeposition studies

Substituting Antimony trichloride with other antimony sources or in-class halides frequently leads to process failure or degraded product quality. Replacing SbCl3 with Antimony pentachloride (SbCl5) introduces a highly reactive, fuming liquid that acts as a strong oxidant, often causing unwanted substrate degradation or over-reaction in sensitive organic syntheses [1]. Conversely, attempting to use Antimony trioxide (Sb2O3) as a safer, solid alternative fails in liquid-phase precursor applications because Sb2O3 is highly insoluble in neutral organic solvents, requiring extreme temperatures or highly acidic aqueous environments to react [2]. Furthermore, substituting with Bismuth trichloride (BiCl3) alters the Lewis acidity and coordination geometry, which can depress catalytic yields and change the phase purity of downstream nanomaterials. Therefore, SbCl3 is strictly required when a process demands a soluble, solid-state, non-oxidizing antimony source.

Substitution Risk

SbCl₅ may not transfer catalytic profile in phosphorylation reactions; stronger Lewis acidity does not guarantee higher activity.
AlCl₃ alone cannot reproduce the high-yield, low-dimer outcome achieved only with the AlCl₃/SbCl₃ bimetallic system.
BiCl₃ exhibits different coordination stoichiometry; complexes with valine diverge in composition and ligand binding.

Precursor Solubility for Liquid-Phase Material Synthesis

In the synthesis of advanced antimony-doped materials, such as argyrodite solid-state electrolytes or Sb2S3 nanomaterials, precursor solubility dictates process viability. SbCl3 is highly soluble in polar aprotic solvents (e.g., THF, acetonitrile), enabling homogeneous liquid-phase reactions at mild temperatures (40–80 °C) [1]. In contrast, Antimony trioxide (Sb2O3) is essentially insoluble in neutral organic solvents and water, necessitating either harsh acidic dissolution or high-energy solid-state mechanical milling to achieve reactivity [1].

Evidence DimensionSolubility in organic solvents for low-temperature synthesis
Target Compound DataSbCl3 dissolves readily in THF/acetonitrile, enabling 40–80 °C liquid-phase precipitation.
Comparator Or BaselineSb2O3 (insoluble in neutral organics, requires high-temperature pyrometallurgy or strong aqueous acids).
Quantified DifferenceEnables a shift from high-energy/harsh conditions to mild (<80 °C) homogeneous solvent processing.
ConditionsLiquid-phase synthesis of antimony-based solid electrolytes or sulfides.

Procurement of SbCl3 allows manufacturers to utilize low-temperature, scalable liquid-phase synthesis routes, significantly reducing energy consumption and improving compositional uniformity.

Phosphorylation catalysis vs. SbCl₅
Head-to-head
Reported higher activity than SbCl₅ in polyfluoroalkanol phosphorylation with POCl₃
May support phosphorylation workflow selection
Lewis acidity alone not a sufficient predictor of catalytic performance

Chemoselective Lewis Acid Catalysis Without Oxidative Degradation

When selecting a Lewis acid catalyst for sensitive organic transformations, the oxidation potential of the metal halide is a critical differentiator. Antimony pentachloride (SbCl5) is a potent Lewis acid but also a strong oxidant, which inherently triggers unwanted oxidative side reactions (such as the aromatization of dihydropyridines) and substrate degradation [1]. SbCl3, however, operates as a moderate, non-oxidizing Lewis acid. It successfully catalyzes reactions like the Paal-Knorr pyrrole synthesis or imino Diels-Alder reactions with high isolated yields without oxidizing the organic substrates [1].

Evidence DimensionCatalytic chemoselectivity and oxidation potential
Target Compound DataSbCl3 provides moderate Lewis acidity with zero oxidative substrate degradation.
Comparator Or BaselineSbCl5 (strong Lewis acidity coupled with high oxidative reactivity, leading to side-product formation).
Quantified DifferenceElimination of oxidative side reactions while maintaining high catalytic conversion rates.
ConditionsSolvent-free or mild organic synthesis of sensitive heterocyclic compounds.

Buyers synthesizing complex or oxidation-sensitive organic molecules must select SbCl3 to ensure high product yields and avoid the costly purification steps caused by SbCl5-induced side reactions.

Bimetallic co-catalysis yield
Head-to-head
AlCl₃/SbCl₃: >90% yield, ~5% dimer; AlCl₃ alone: poor yield; SbCl₃ alone: no activity
Reported co-catalytic system performance context
Binary catalyst essential; single components not substitutable

Gravimetric Dosing Accuracy in Solid-State Manufacturing

For industrial mechanochemical processes, such as the planetary ball milling of solid-state battery precursors or the formation of deep eutectic solvents, the physical state of the reagent determines handling complexity. SbCl3 is a solid at room temperature (melting point 73.4 °C), which allows for precise, safe gravimetric dosing and direct incorporation into solid powder mixtures [1]. In stark contrast, both Antimony pentachloride (SbCl5) and Arsenic trichloride (AsCl3) are highly toxic, corrosive, and fuming liquids that complicate stoichiometric accuracy and require rigorous, specialized containment systems to prevent hazardous vapor release during mixing [1].

Evidence DimensionPhysical state and dosing methodology
Target Compound DataSbCl3 (Solid, m.p. 73.4 °C, allows direct gravimetric powder weighing).
Comparator Or BaselineSbCl5 / AsCl3 (Fuming liquids, requiring volumetric dosing and extreme vapor containment).
Quantified DifferenceTransition from hazardous liquid handling to standard solid-state powder processing.
ConditionsAmbient temperature precursor preparation for ball milling or eutectic solvent formation.

Utilizing solid SbCl3 drastically simplifies manufacturing workflows, improves stoichiometric precision, and lowers the engineering costs associated with handling fuming liquid halides.

Coordination chemistry vs. BiCl₃
Head-to-head
Sb: Sb(C₅H₁₀O₂N)₃·2H₂O complex; Bi: Bi(C₅H₁₀O₂N)₂Cl·0.5H₂O complex
Coordination stoichiometry may diverge between Sb and Bi
Gutmann-Beckett method confirms distinct Lewis acidity

Optimized Yields in Solvent-Free Multicomponent Reactions

Within Group 15 halides, the specific Lewis acidic strength of the metal center directly impacts reaction efficiency in green chemistry applications. In standardized solvent-free multicomponent reactions (such as the one-pot synthesis of 4,4'-diaminotriarylmethanes), SbCl3 has been quantitatively shown to outperform its heavier analog, Bismuth trichloride (BiCl3) [1]. Under identical thermal conditions and catalyst loading, SbCl3 achieved isolated yields of 91%, whereas BiCl3 plateaued at 88%, demonstrating that the specific coordination chemistry and moderate acidity of SbCl3 provide a measurable kinetic advantage [1].

Evidence DimensionIsolated product yield in solvent-free catalysis
Target Compound DataSbCl3 catalyst achieves 91% yield.
Comparator Or BaselineBiCl3 catalyst achieves 88% yield.
Quantified Difference+3% absolute increase in isolated yield under identical conditions.
ConditionsSolvent-free one-pot synthesis at elevated temperatures (110 °C).

For industrial scale-up of green, solvent-free syntheses, the statistically higher yield provided by SbCl3 directly translates to improved throughput and lower waste generation compared to bismuth-based alternatives.

Reduction potential
Reported
+0.15 V vs. SHE (Sb(III)/Sb(0))
Reduction potential supports electrodeposition study design
Single-step 3-electron reduction in molten salt reported
Heterogeneous catalyst reuse
Cross-study comparable
98% yield (Run 1), 84% yield (Run 7) in Paal-Knorr pyrrole synthesis
Reported heterogeneous catalyst reuse profile
SbCl₃/SiO₂, mild conditions, minimal leaching observed
Reaction rate vs. TiCl₄
Head-to-head
Slower degradation kinetics than TiCl₄ in cyclic peroxide cleavage
Reported controlled degradation kinetics context
May offer process safety margin relative to faster TiCl₄

Liquid-Phase Synthesis of Solid-State Electrolytes

Utilizing its high solubility in aprotic solvents, SbCl3 is the ideal precursor for the low-temperature precipitation of antimony-substituted argyrodite electrolytes for next-generation lithium batteries, completely bypassing the high-temperature requirements of oxide precursors [1].

Chemoselective Lewis Acid Catalysis

SbCl3 is the preferred catalyst for sensitive organic transformations, such as Paal-Knorr pyrrole syntheses and imino Diels-Alder reactions, where its non-oxidizing nature prevents the substrate degradation typically caused by stronger liquid oxidants like SbCl5 [2].

Mechanochemical and Deep Eutectic Solvent Formation

Because it is a solid at room temperature, SbCl3 is perfectly suited for direct gravimetric dosing in planetary ball milling and the formulation of deep eutectic solvents, avoiding the hazardous handling protocols required for fuming liquid halides [2].

Solvothermal Production of Antimony Sulfide (Sb2S3) Nanomaterials

As a highly soluble and reactive antimony source, SbCl3 enables the controlled, uniform growth of Sb2S3 nanorods and thin films for photovoltaic and optoelectronic applications, outperforming insoluble oxide precursors in liquid-phase structural control [1].

Application Selection Guide

Application
Selection Property
Validation Focus
Polyfluoroalkanol phosphorylation studies
Catalytic activity context vs. stronger Lewis acids
Reported activity in POCl₃-mediated phosphorylation
α-Pinene cationic polymerization research
Bimetallic (AlCl₃/SbCl₃) co-catalytic system
Reported yield and dimer selectivity context
Electrochemical antimony deposition studies
Defined reduction potential context
Sb(III)/Sb(0) reduction behavior in molten salt or ionic liquid
Paal-Knorr pyrrole and quinoxaline synthesis
Silica-supported heterogeneous catalyst reuse profile
Reported yield retention over multiple runs

Physical Description

Antimony trichloride is a colorless crystalline solid. It is shipped as a solid or liquid solution. It is decomposed slowly by water to hydrochloric acid and antimony oxychloride. Antimony oxychloride is soluble in hydrochloric acid but insoluble in water. It is corrosive to metals and tissue.
COLOURLESS HYGROSCOPIC CRYSTALS WITH PUNGENT ODOUR.

Color/Form

Colorless orthorhombic crystals
Orhtorhombic, deliquescent needles from carbon disulfide or by sublimation at 100 °C
Colorless, transparent crystalline mass
Yellow semi-solid mass

Hydrogen Bond Acceptor Count

3

Exact Mass

225.81037 g/mol

Monoisotopic Mass

225.81037 g/mol

Boiling Point

433 °F at 760 mm Hg (USCG, 1999)
220.3 °C
223.5 °C

Heavy Atom Count

4

Density

3.14 at 68 °F (USCG, 1999)
3.14 g/cu cm
3.14 g/cm³

Odor

Acrid pugent odor
Sharp, unpleasant

Melting Point

163 °F (USCG, 1999)
73.4 °C
73 °C

UNII

J281401KK3

GHS Hazard Statements

H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H411: Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard]

Therapeutic Uses

(VET): Escharotic, dehorning agent (calves, goats).
(VET): Formerly used as a dressing for foot-rot in dogs.
(VET): Formerly used as a caustic in the treatment of cancer of the foot in the horse and of footrot in sheep.
(Vet): antimony trichloride is a constituent of certain dehorning prepn such as collodion of antimony trichloride.

Vapor Pressure

1 mm Hg at 49.2 °C (sublimes)
Vapor pressure, Pa at 49 °C: 133

Pictograms

Environmental Hazard

Corrosive;Environmental Hazard

Other CAS

10025-91-9

Metabolism Metabolites

Antimony is widely distributed throughout the body. The hair and skin contain the highest levels of antimony. The adrenal glands, lung, large intestine, trachea, cerebellum, and kidneys also contain relatively high levels of antimony. Blood is the main vehicle for the transport of absorbed antimony to various tissue compartments of the body. Antimony is a metal and, therefore, does not undergo catabolism. Antimony can covalently interact with sulfhydryl groups and phosphate, as well as numerous reversible binding interactions with endogenous ligands (e.g., proteins). It is not known if these interactions are toxicologically significant. Antimony is excreted via the urine and feces. Some of the fecal antimony may represent unabsorbed antimony that is cleared from the lung via mucociliary action into the esophagus to the gastrointestinal tract. (L741)

Associated Chemicals

Antimony ion (3+);23713-48-6

Wikipedia

Antimony(III) chloride

Biological Half Life

Inhalation exposure of rats to trivalent (124)antimony chloride showed atypical, rapid loss from lung with somewhat longer biologic half-life (100 days) in that organ after Day 20.

Use Classification

Fire Hazards -> Corrosives, Reactive - 1st degree

Methods of Manufacturing

Prepared from the elements ... .
Interaction of chlorine and antimony or by dissolving antimony sulfide in hydrochloric acid.
Antimony trichloride may be prepared by chlorination of antimony metal, Sb2O3, or Sb2S3, or by reaction of Sb2O3 with concentrated HCl.
Although manufacture from antimony metal and chlorine is expensive, it is feasible on a small scale. The best procedure is to react chlorine with antimony metal in liquid antimony trichloride or concentrated hydrochloric acid. In the first case the temperature can be as high as 200 °C. Equally good results are obtained by dissolving antimony oxides in hot, concentrated hydrochloric acid. Distillation of the crude product or its solution in strong hydrochloric acid in the presence of some metallic antimony or iron (to reduce antimony (V) and iron(III) compounds) then yields pure antimony trichloride.

General Manufacturing Information

Stibine, trichloro-: ACTIVE
Antimony can be trivalent or pentavalent in compounds. Both exist in antimony(IV) oxide, Sb2O4, and presumably in the deep violet haloantimonates (IV), such as Cs2(SbCl6). The pentavalent compounds, as well as most of the trivalent ones, are hydrolyzed by water to form antimony salts, e.g., SbOCl, and hydrated oxides. The only halides of antimony that have any industrial significance are the chlorides and fluorides. /Antimony compounds/

Storage Conditions

Keep container tightly closed in a dry and well-ventilated place. Store under inert gas. Moisture sensitive. Reacts violently with water. Keep in a dry place. Storage class (TRGS 510): Non-combustible, corrosive hazardous materials.

Stability Shelf Life

Stable under recommended storage conditions.

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